Cas no 2227884-11-7 ((1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol)

• Product Name: (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol
• CAS No: 2227884-11-7
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5862240
• PubChem ID: 165608970
• Update Time: 2025-07-18

(1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol
• 2227884-11-7
• EN300-1752125
• (1S)-1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]ethan-1-ol

• Inchi： 1S/C12H21NO/c1-8(2)7-13-9(3)6-12(10(13)4)11(5)14/h6,8,11,14H,7H2,1-5H3/t11-/m0/s1
• InChI Key： CVXVJPFZCKSFAA-NSHDSACASA-N
• SMILES： O[C@@H](C)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol

Compound Introduction: (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol (CAS No. 2227884-11-7)

The compound (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol, identified by its CAS number 2227884-11-7, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, characterized by its complex stereogenic center and alkyl-substituted pyrrole backbone, has garnered attention for its potential applications in drug discovery and synthetic organic chemistry.

At the core of this compound's interest lies its structural motif, which combines a pyrrole ring with multiple substituents that influence its electronic and steric properties. The presence of a single stereocenter at the (1S) configuration ensures that this compound exists as a pure enantiomer, a critical factor in medicinal chemistry where enantioselectivity often dictates pharmacological activity. The pyrrole ring itself is a versatile scaffold found in numerous bioactive molecules, including antiviral and anticancer agents.

Recent research has highlighted the role of substituted pyrroles in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at the 3-position of the pyrrole ring can enhance binding affinity to biological targets. The specific substitution pattern in (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol may contribute to unique interactions with enzymes or receptors, making it a valuable candidate for further exploration.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of stereochemistry and synthetic methodology. The introduction of the (1S) configuration requires precise control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient routes to chiral compounds like this one, reducing both cost and environmental impact.

In the context of drug discovery, the potential of this compound extends beyond its structural features. Functional groups such as hydroxyl and alkyl substituents can serve as handles for further derivatization, allowing chemists to explore a wide range of pharmacophores. This flexibility makes it particularly useful for library synthesis and high-throughput screening campaigns aimed at identifying novel lead compounds.

Moreover, the compound's stability under various conditions is an important consideration for its practical application. Studies have shown that substituted pyrroles can exhibit remarkable resistance to degradation when properly protected or formulated. This stability is crucial for ensuring that the compound maintains its integrity during storage, transportation, and biological testing.

The role of computational chemistry in understanding the properties of such molecules cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways associated with (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol. These predictions guide experimental design and help prioritize which derivatives may be most promising for further development.

Current research trends indicate that compounds with pyrrole cores are being increasingly explored for their therapeutic potential. For example, recent publications have described the use of pyrrole derivatives in developing treatments for neurological disorders and infectious diseases. The structural diversity offered by compounds like this one provides a rich foundation for innovation in drug design.

The industrial significance of this compound is also noteworthy. As demand for enantiomerically pure intermediates grows, so does the need for efficient synthetic routes to produce them on scale. The methodologies developed for synthesizing (1S)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-ol could serve as templates for other complex chiral molecules.

In conclusion, (CAS No. 2227884-11-7) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis challenges highlight the cutting-edge techniques being employed in modern organic chemistry, while its applications underscore the importance of stereochemistry in drug development. As research continues to uncover new uses for substituted pyrroles, compounds like this one will remain at the forefront of medicinal innovation.